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Compound of Interest

Compound Name: Rosinidin

cat. No.: B1212618

For the attention of researchers, scientists, and professionals in drug development, this
document provides a comprehensive technical overview of Rosinidin, focusing on its
physicochemical properties, biological activity, and relevant experimental methodologies.

Core Compound Data

Rosinidin is a naturally occurring anthocyanidin, a type of flavonoid, found in various plants.[1]
[2] It is recognized for its antioxidant and anti-inflammatory properties.[1][2] The fundamental
physicochemical properties of Rosinidin are summarized below.

Identifier Value Source
CAS Number 4092-64-2 [11[21131[4][5]
Molecular Formula C17H1506* (Cation) [3][6]
C17H15ClOs (Chloride Salt) [2][4]

Molecular Weight 315.30 g/mol (Cation) [31[6]

350.75 g/mol (Chloride Salt) [1][2]

2-(4-hydroxy-3-
IUPAC Name methoxyphenyl)-7- [3]

methoxychromenylium-3,5-diol

Biological Activity and Signaling Pathways
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Rosinidin has demonstrated significant potential in preclinical studies, primarily through its
antioxidant and anti-inflammatory mechanisms. These activities suggest its therapeutic
potential in conditions such as neurodegenerative diseases and diabetes.

Anti-inflammatory and Neuroprotective Signaling

Rosinidin has been shown to modulate key signaling pathways involved in inflammation and
cellular defense. A prominent mechanism is the inhibition of the NF-kB (Nuclear Factor kappa
B) pathway and the activation of the Nrf2 (Nuclear factor erythroid 2-related factor 2) pathway.

[317]

o NF-KB Inhibition: In inflammatory conditions, NF-kB is activated, leading to the transcription
of pro-inflammatory cytokines such as TNF-q, IL-1(3, and IL-6.[1][8] Rosinidin has been
observed to suppress the activation of NF-kB, thereby reducing the production of these
inflammatory mediators.[3][8]

o Nrf2 Activation: The Nrf2 pathway is a primary cellular defense mechanism against oxidative
stress. When activated, Nrf2 translocates to the nucleus and initiates the transcription of
antioxidant enzymes. Rosinidin has been shown to activate this pathway, enhancing the
cellular antioxidant response.[3]

The interplay of these pathways is crucial in the neuroprotective effects of Rosinidin observed
in models of Parkinson's disease.[3] By mitigating neuroinflammation and oxidative stress,
Rosinidin helps protect neurons from damage.[3][7]
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Rosinidin's Anti-inflammatory and Antioxidant Signaling Pathway
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Workflow for In Vivo Neuroprotection Study
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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